Cas no 645-41-0 (Triisoamylamine)

Triisoamylamine Properties

Names and Identifiers

• Triisopentylamine
• Triisoamylamine
• 3-methyl-N,N-bis(3-methylbutyl)butan-1-amine
• MFCD00015054
• EINECS 211-441-5
• QKVUSSUOYHTOFQ-UHFFFAOYSA-N
• 1-Butanamine, 3-methyl-N,N-bis(3-methylbutyl)-
• T0455
• CS-0454516
• FT-0746937
• Tris(3-methylbutyl)amine
• Tri(3-methylbutyl)amine
• AS-17893
• Triisopentylamine, >=95%
• SCHEMBL472095
• DTXSID9060946
• Tri-isoamylamin
• 645-41-0
• Triisopentylamine, technical, >=90% (GC)
• tris-(3-methyl-butyl)-amine
• AKOS025295585
• N,N-Diisopentyl-3-methyl-1-butanamine #
• AI3-16695
• NS00035714
• +Expand

• MDL： MFCD00015054
• InChIKey： QKVUSSUOYHTOFQ-UHFFFAOYSA-N
• Inchi： 1S/C15H33N/c1-13(2)7-10-16(11-8-14(3)4)12-9-15(5)6/h13-15H,7-12H2,1-6H3
• SMILES： CC(C)CCN(CCC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 227.26100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 227.2613
• Heavy Atom Count: 16
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 4.42670
• PSA: 3.24000
• Refractive Index: n20/D 1.433
• Boiling Point: 270°C(lit.)
• Melting Point: -61.15°C (estimate)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 170.6 ° f
  Celsius: 77 ° c
  
• Color/Form: Colorless to light yellow transparent liquid.
• Solubility: It can be miscible with ethanol \ ether \ carbon tetrachloride
• Density: 0.782 g/mL at 20 °C(lit.)